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Compound of Interest

Compound Name: Ethyl 6-nitropicolinate

Cat. No.: B15070037 Get Quote

This technical guide provides a consolidated overview of the known chemical properties of

Ethyl 6-nitropicolinate, designed for researchers, scientists, and professionals in drug

development. It is important to note that publicly available data on this specific compound is

limited, and this document reflects the currently accessible information.

Chemical and Physical Properties
A comprehensive set of physical properties for Ethyl 6-nitropicolinate, such as melting point,

boiling point, and solubility, is not readily available in the reviewed scientific literature. The

following table summarizes the available spectral data.

Property Data

Molecular Formula C₈H₈N₂O₄

Molecular Weight 196.16 g/mol

¹H NMR (400 MHz, CDCl₃)

δ (ppm) 8.87 (d, J = 1.7 Hz, 1H), 8.54–8.25 (m,

2H), 7.67 (t, J = 8.0 Hz, 1H), 4.45 (q, J = 7.1 Hz,

2H), 1.44 (t, J = 7.1 Hz, 3H)

¹³C NMR (100 MHz, CDCl₃)
164.42, 148.19, 135.24, 132.17, 129.54, 127.25,

124.50, 61.91, 14.24

Mass Spectrometry (MS) m/z = 195.11

UV (in EtOH) λmax = 265 nm, 296 nm
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Experimental Protocols
Detailed and reproducible experimental protocols for the synthesis and characterization of

Ethyl 6-nitropicolinate are not extensively documented in the available literature. General

synthetic routes for similar nitroaromatic compounds may be adaptable, but specific reaction

conditions, purification methods, and yields for this compound are not well-established.

General Workflow for Chemical Compound
Characterization
In the absence of a specific experimental workflow for Ethyl 6-nitropicolinate, the following

diagram illustrates a general process for the characterization of a newly synthesized chemical

compound.

To cite this document: BenchChem. [Ethyl 6-Nitropicolinate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15070037#ethyl-6-nitropicolinate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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